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Compound of Interest

Compound Name: 5-(Methylthio)quinoline-8-thiol

Cat. No.: B12902315

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of the heterocyclic compound 5-(methylthio)quinoline-8-thiol. Due to the limited
availability of direct experimental data for this specific molecule, this guide also incorporates
data from closely related analogs, namely 8-quinolinethiol and 2-(methylthio)quinoline-8-thiol,
to provide a comparative context for its potential characteristics. All quantitative data is
presented in structured tables for ease of reference, and where available, experimental
protocols are detailed.

Core Physicochemical Properties

The fundamental physicochemical properties of a compound are crucial for its handling,
formulation, and mechanism of action in biological systems. For 5-(methylthio)quinoline-8-
thiol, the available and comparative data are summarized below.
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2-
5- 8- )
) o . (methylthio)qu
Property (methylthio)qu  Quinolinethiol L . Data Source
o ] inoline-8-thiol
inoline-8-thiol (Analog)
(Analog)
CAS Number 32433-56-0 491-33-8 89647-37-0 [11[2][3]
Molecular
C10HINS2 C9H7NS C10H9NS2 [11[2][3]
Formula
Molecular Weight  207.32 g/mol 161.23 g/mol 207.3 g/mol [11[2][3]
) ] Data not Data not
Melting Point ] 58.5°C ] [2]
available available
N ] Data not Data not
Boiling Point ) 296 °C ] [2]
available available
- Data not Ethanol: soluble Data not
Solubility ) ] [4]
available 50 mg/mL[4] available
Data not Data not Data not
pKa : : .
available available available
LogP Data not Data not
_ _ 3.2 [3]
(Computed) available available

Note: The absence of experimental data for several key properties of 5-(methylthio)quinoline-
8-thiol highlights a significant research gap. The provided data for analogs should be used as
a preliminary reference with caution.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 5-(methylthio)quinoline-8-
thiol (CAS 32433-56-0) is not readily available in the public domain, the general synthesis of
substituted quinolinethiols can be inferred from established methods for related compounds.

A common synthetic route to produce 8-mercaptoquinolines involves the reduction of the
corresponding quinoline-8-sulfonyl chloride. This process is a well-established method in
heterocyclic chemistry.
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A generalized workflow for such a synthesis is depicted below:

Chiorosulfonation (Quinoline—S—sulfonyl chloride)—>5—(methylthio)quinoline—S—thiol)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 8-quinolinethiols.

Experimental Protocol: General Synthesis of 8-
Mercaptoquinoline (Analog)[2]

A representative protocol for the synthesis of the parent compound, 8-mercaptoquinoline,
involves the reduction of quinoline-8-sulfonyl chloride.[2]

Materials:

e Quinoline-8-sulfonyl chloride

» Stannous chloride (or triphenylphosphine as an alternative reducing agent)
e Appropriate solvent (e.g., hydrochloric acid for stannous chloride reduction)

Procedure:

Dissolve quinoline-8-sulfonyl chloride in a suitable solvent.
e Add the reducing agent (e.g., stannous chloride) to the solution.

e The reaction mixture is typically stirred at a specific temperature for a set duration to ensure
complete reduction.

e Upon completion, the product is isolated through extraction and purified, often by
recrystallization or chromatography.

Characterization: The synthesized compound would then be characterized using standard
analytical techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure and purity.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
e Infrared (IR) Spectroscopy: To identify functional groups.
e Melting Point Analysis: To assess purity.

Potential Biological Activity

Direct studies on the biological activity of 5-(methylthio)quinoline-8-thiol are not extensively
reported. However, the broader class of quinoline derivatives is known to exhibit a wide range
of pharmacological effects. The quinoline scaffold is a key component in numerous compounds
with diverse biological activities.

Substituted quinolines have been investigated for their potential as:

Antimicrobial agents|[5]

Antineoplastic agents[5]

Antiviral compounds[5]

Herbicidal agents|[5]

The biological activity of these compounds is often linked to their ability to chelate metal ions
and interact with various biological targets.

l Quinoline Scaffold l

[Antimicrobial Activity] [Antineoplastic Activity] Antiviral Activity [Herbicidal Activity]
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© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12902315?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268315/
https://www.benchchem.com/product/b12902315?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12902315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Potential biological activities of the quinoline scaffold.

Conclusion

5-(methylthio)quinoline-8-thiol is a compound for which detailed physicochemical and
biological data are largely unavailable in publicly accessible literature. This guide has compiled
the known identifying information and presented comparative data from closely related analogs
to offer a preliminary understanding of its properties. The significant data gaps identified herein
represent opportunities for further research to fully characterize this molecule and explore its
potential applications in drug development and other scientific fields. Researchers are
encouraged to perform experimental validation of the estimated properties and to investigate
the synthesis and biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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